Cas no 41901-72-8 (2 5-DIETHOXYTOLUENE 97)

• Product Name: 2 5-DIETHOXYTOLUENE 97
• CAS No: 41901-72-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 884446
• PubChem ID: 24881340
• Update Time: 2025-10-25

2 5-DIETHOXYTOLUENE 97 Chemical and Physical Properties

Names and Identifiers

• 2 5-DIETHOXYTOLUENE 97
• 1,4-Diethoxy-2-methylbenzene
• 2,5-DIETHOXY TOLUENE
• 1,4-diethoxy-2-methyl-benzene
• 1,4-Diethoxy-2-methylbenzol
• 2,5-(OEt)2(Me)C6H3
• 2,5-Diaethoxy-toluol
• 2,5-diethoxy-toluene
• 2,5-Diethoxytoluol
• 591440_ALDRICH
• ACMC-20aoaz
• CTK8C6111
• I01-17636
• SureCN1911836
• 2,5-Diethoxytoluene
• DTXSID00493514
• 2 5-DIETHOXYTOLUENE 97
• AKOS015889034
• 2,5-Diethoxytoluene, 97%
• YIFVHORAWWWSQT-UHFFFAOYSA-N
• 41901-72-8
• SCHEMBL1911836

• MDL： MFCD05664281
• Inchi： 1S/C11H16O2/c1-4-12-10-6-7-11(13-5-2)9(3)8-10/h6-8H,4-5H2,1-3H3
• InChI Key： YIFVHORAWWWSQT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.975 g/mL at 25 °C(lit.)
• Melting Point: 24-25 °C (lit.)
• Boiling Point: 248°C (estimate)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5060(lit.)
• PSA: 18.46
• Solubility: Not available

2 5-DIETHOXYTOLUENE 97 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2 5-DIETHOXYTOLUENE 97

Recent Advances in the Application of 2,5-DIETHOXYTOLUENE 97 (CAS: 41901-72-8) in Chemical and Biomedical Research

2,5-Diethoxytoluene (CAS: 41901-72-8), a chemical compound with the molecular formula C11H16O2, has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. With a purity of 97%, this compound is increasingly utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Recent studies have explored its potential in drug discovery, material science, and as a precursor for more complex molecular architectures.

One of the most notable advancements involves the use of 2,5-Diethoxytoluene 97 in the development of novel anti-inflammatory agents. Researchers have demonstrated its efficacy as a scaffold for designing small-molecule inhibitors targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The compound's ethoxy groups provide optimal steric and electronic properties for binding to the active site of COX-2, as evidenced by molecular docking studies and in vitro assays. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, highlighting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, 2,5-Diethoxytoluene 97 has shown promise in material science. A recent study in Advanced Materials reported its use as a monomer for synthesizing conjugated polymers with enhanced optoelectronic properties. The resulting polymers exhibited high charge carrier mobility and stability, making them suitable for organic electronic devices such as solar cells and light-emitting diodes (LEDs). The study emphasized the role of the compound's aromatic core and ethoxy substituents in tuning the polymer's electronic structure.

Another emerging area of research involves the compound's utility in green chemistry. A 2024 publication in Green Chemistry detailed a catalytic process for the oxidative cleavage of 2,5-Diethoxytoluene 97 to produce high-value aldehydes and ketones. The process employed environmentally benign catalysts and mild reaction conditions, aligning with the principles of sustainable chemistry. This breakthrough opens new avenues for the compound's use in the synthesis of fine chemicals and fragrances.

Despite these advancements, challenges remain in the large-scale production and purification of 2,5-Diethoxytoluene 97. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For instance, a 2023 patent application disclosed a novel catalytic system for the selective ethoxylation of toluene derivatives, offering a more efficient route to the compound. These developments are critical for meeting the growing demand in both academic and industrial settings.

In conclusion, 2,5-Diethoxytoluene 97 (CAS: 41901-72-8) continues to be a compound of significant interest in chemical and biomedical research. Its diverse applications, from drug discovery to material science, underscore its versatility. Future research is expected to explore its potential in additional domains, such as catalysis and nanotechnology, further solidifying its role as a valuable building block in modern chemistry.